Trimethyl Phosphite

• CAS No.: 121-45-9
• Product Name: Trimethyl Phosphite
• Molecular Formula: C3H9O3P; (CH3O)3P; C3H9O3P
• Molecular Weight: 124.08 g/mol
• IUPAC Name: trimethyl phosphite
• Standard InChI: InChI=1S/C3H9O3P/c1-4-7(5-2)6-3/h1-3H3
• Standard InChIKey: CYTQBVOFDCPGCX-UHFFFAOYSA-N
• SMILES: COP(OC)OC
• Canonical SMILES: COP(OC)OC
• Boiling Point: 232 °F at 760 mm Hg (USCG, 1999); 111.5 °C; 110 °C; 232°F
• Colorform: Colorless liquid
• Density: 1.046 at 68 °F (USCG, 1999); 1.0518 g/cu cm at 20 °C; Relative density (water = 1): 1.1; 1.046; 1.05
• Flash Point: 82 °F (USCG, 1999); 28 °C (82 °F) - closed cup; 130 °F (54 °C) (open cup); 23 °C c.c.; 82°F
• Melting Point: -108 °F (USCG, 1999); -78 °C; -108°F
• Physical Description: Trimethyl phosphite appears as a clear colorless liquid with a strong foul odor. Flash point 99°F. Denser than water and insoluble in water. Vapors heavier than air. Used to make other chemicals.; Liquid; COLOURLESS LIQUID WITH PUNGENT ODOUR.; Colorless liquid with a distinctive, pungent odor.
• Description: Trimethyl phosphite appears as a clear colorless liquid with a strong foul odor. Flash point 99°F. Denser than water and insoluble in water. Vapors heavier than air. Used to make other chemicals.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Reacts with water (NIOSH, 2016); Reacts (hydrolyzes) with water; Very soluble in ethanol, ether; Soluble in hexane, benzene, acetone, carbon tetrachloride, and kerosene; Solubility in water: reaction; Reacts
• Synonyms: Trimethyl Ester Phosphorous Acid; NSC 6513; Trimethoxyphosphine
• Vapor Density: 4.3 (Air = 1); Relative vapor density (air = 1): 4.3
• Vapor Pressure: 24 mm Hg at 77 °F (NIOSH, 2016); 24 mm Hg at 25 °C; Vapor pressure, kPa at 25 °C: 3.2; 24 mmHg; (77°F): 24 mmHg
• PubChem Compound: 8472
• Last Modified: Nov 11 2021